2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C22H27N3O4/c1-3-22(27)25-14-12-24(13-15-25)20-7-5-4-6-19(20)23-21(26)16-29-18-10-8-17(28-2)9-11-18/h4-11H,3,12-16H2,1-2H3,(H,23,26)
• InChI Key: ZHIOFJFQEIRWNB-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)COC3=CC=C(C=C3)OC

Description

2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide, also known as MPAA, is a chemical compound that has gained attention for its potential use in scientific research. MPAA is a small molecule that has been synthesized and studied for its ability to modulate various biochemical and physiological processes in cells and organisms.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide involves its ability to modulate the activity of various proteins and enzymes, including phosphodiesterases. Phosphodiesterases play a role in the regulation of intracellular signaling pathways, and the inhibition of phosphodiesterases by 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide can lead to the modulation of various cellular processes. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells by modulating the activity of various proteins and enzymes involved in cell growth and survival.
Biochemical and Physiological Effects
2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to modulate various biochemical and physiological processes in cells and organisms. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to inhibit the activity of phosphodiesterases, which can lead to the modulation of intracellular signaling pathways. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to modulate the activity of various proteins and enzymes involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has several advantages for use in lab experiments. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide is a small molecule that can be easily synthesized and purified. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been shown to have potent activity in modulating various biochemical and physiological processes in cells and organisms. However, there are also limitations to the use of 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide in lab experiments. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not well understood. In addition, 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide may have off-target effects that need to be carefully evaluated in lab experiments.

Future Directions

For research on 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide include further study of its mechanism of action, evaluation of its toxicity and pharmacokinetics in vivo, and further evaluation of its potential use in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide involves several steps, including the reaction of 4-methoxyphenol with sodium hydride, followed by the reaction of the resulting compound with 2-chloro-N-(4-propanoylpiperazin-1-yl)acetamide. The final step involves the reaction of the resulting compound with 4-fluoronitrobenzene to produce 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide. The synthesis of 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been described in detail in the literature, and the compound has been synthesized using different methods.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been studied for its potential use in scientific research in various fields, including neuroscience, cancer research, and drug discovery. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to modulate the activity of various proteins and enzymes, including phosphodiesterases, which play a role in the regulation of intracellular signaling pathways. 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, 2-(4-methoxyphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been studied for its potential use as a lead compound in drug discovery.